2-(2-Hydroxyphenoxy)-1-pyrrolidin-1-ylethanone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-(2-Hydroxyphenoxy)-1-pyrrolidin-1-ylethanone, commonly known as HPPH, is a synthetic compound that has gained attention in the scientific community due to its potential applications in biomedical research. HPPH is a pyrrolidone derivative that contains a hydroxyphenoxy group, which makes it a unique compound with distinct properties.
Scientific Research Applications
Synthesis and Characterization
2-(2-Hydroxyphenoxy)-1-pyrrolidin-1-ylethanone serves as a precursor in the synthesis of organotin(IV) complexes, which show potential for antimicrobial activities. The study by Singh, Singh, and Bhanuka (2016) synthesized organotin(IV) complexes using derivatives of this compound, revealing their structure through spectroscopic methods and evaluating their in vitro antimicrobial effectiveness. The dibutyltin(IV) derivative exhibited significantly better activity, suggesting its potential as a drug (H. Singh, J. Singh, & Sunita Bhanuka, 2016).
Catalytic Applications
The compound is involved in catalytic processes, as demonstrated by Gazizov et al. (2015), who showed that 2-(2-Hydroxynaphthalene-1-yl)pyrrolidine-1-carboxamides undergo ring opening in the presence of trifluoroacetic acid, leading to the formation of new substituted dibenzoxanthenes. This reaction highlights the role of this compound derivatives in facilitating complex chemical transformations, potentially useful in synthetic chemistry (А.S. Gazizov et al., 2015).
Corrosion Inhibition
In the context of corrosion science, this compound derivatives have been evaluated for their efficiency as corrosion inhibitors. Hegazy et al. (2012) studied Schiff bases derived from this compound for their protective capabilities on carbon steel in hydrochloric acid. Their findings suggest the promise of these derivatives in corrosion protection applications, with specific Schiff bases demonstrating significant inhibition effects (M. Hegazy et al., 2012).
Bioisostere for Aldose Reductase Inhibition
Nicolaou, Zika, and Demopoulos (2004) synthesized [1-(3,5-Difluoro-4-hydroxyphenyl)-1H-pyrrol-3-yl]phenylmethanone as a bioisostere for a known aldose reductase inhibitor. The study indicated its significantly higher potency as an inhibitor, with potential implications for therapeutic applications in conditions like diabetes mellitus, where aldose reductase plays a critical role (I. Nicolaou, C. Zika, & V. Demopoulos, 2004).
Mechanism of Action
Target of Action
Similar compounds have been found to interact with various enzymes and receptors in the body .
Mode of Action
It is likely that the compound interacts with its targets, leading to changes in cellular processes .
Biochemical Pathways
Similar compounds have been found to affect various biochemical pathways, leading to downstream effects .
Pharmacokinetics
Similar compounds have been found to undergo extensive metabolism in the liver .
Result of Action
Similar compounds have been found to have various effects at the molecular and cellular levels .
Biochemical Analysis
Biochemical Properties
It is known that phenolic compounds, such as 2-(2-Hydroxyphenoxy)-1-pyrrolidin-1-ylethanone, can interact with various enzymes, proteins, and other biomolecules
Cellular Effects
Related compounds have been shown to influence cell function, including impacts on cell signaling pathways, gene expression, and cellular metabolism
Molecular Mechanism
Related compounds have been shown to exert their effects at the molecular level, including binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression
Temporal Effects in Laboratory Settings
Information on the product’s stability, degradation, and any long-term effects on cellular function observed in in vitro or in vivo studies is currently lacking .
Metabolic Pathways
Related phenolic compounds are known to interact with various enzymes and cofactors
Transport and Distribution
Related compounds have been shown to interact with various transporters and binding proteins
Subcellular Localization
Related compounds have been shown to be directed to specific compartments or organelles within the cell
properties
IUPAC Name |
2-(2-hydroxyphenoxy)-1-pyrrolidin-1-ylethanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H15NO3/c14-10-5-1-2-6-11(10)16-9-12(15)13-7-3-4-8-13/h1-2,5-6,14H,3-4,7-9H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YDCHYNWLTLANRZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(C1)C(=O)COC2=CC=CC=C2O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H15NO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
221.25 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.